![molecular formula C8H6ClNO2 B2732759 (5-Chlorofuro[3,2-b]pyridin-2-yl)methanol CAS No. 1347814-95-2](/img/structure/B2732759.png)
(5-Chlorofuro[3,2-b]pyridin-2-yl)methanol
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Overview
Description
“(5-Chlorofuro[3,2-b]pyridin-2-yl)methanol” is a chemical compound with the empirical formula C8H6ClNO2 and a molecular weight of 183.59 . It is a halogenated heterocycle .
Molecular Structure Analysis
The molecular structure of “(5-Chlorofuro[3,2-b]pyridin-2-yl)methanol” can be represented by the SMILES stringOCc1cc2cc(Cl)cnc2o1
. The InChI code for this compound is 1S/C8H6ClNO2/c9-6-1-5-2-7(4-11)12-8(5)10-3-6/h1-3,11H,4H2
. Physical And Chemical Properties Analysis
“(5-Chlorofuro[3,2-b]pyridin-2-yl)methanol” is a solid at room temperature .Scientific Research Applications
Synthesis and Organic Chemistry
Synthetic Applications : (5-Chlorofuro[3,2-b]pyridin-2-yl)methanol serves as a precursor in the synthesis of complex organic molecules. For instance, research has demonstrated its utility in the formation of 5-methoxylated 3-pyrrolin-2-ones, which are valuable for the preparation of agrochemicals and medicinal compounds (Ghelfi et al., 2003). This highlights the compound's role in enabling the construction of structurally diverse and functionally rich organic molecules.
Methodological Innovations : Another aspect of its application is in methodological innovations within organic chemistry. A study demonstrated the catalytic methylation of pyridines using temporary dearomatisation, exploiting (5-Chlorofuro[3,2-b]pyridin-2-yl)methanol or related structures to achieve selective C-3/5 methylation, crucial for drug discovery processes (Grozavu et al., 2020). This work underscores the compound's utility in fine-tuning the electronic and structural attributes of aromatic compounds, pivotal in pharmaceutical chemistry.
Materials Science and Catalysis
Material Synthesis : Research into the synthesis of hybrid organic-inorganic chlorozincate and molecular zinc complexes provides insight into the material applications of (5-Chlorofuro[3,2-b]pyridin-2-yl)methanol. The in situ formation of related imidazo[1,5-a]pyridinium cations through oxidative cyclization has been documented, illustrating the compound's role in developing materials with potential applications in electronics and photonics (Buvaylo et al., 2015).
Catalytic Applications : The transformation of methanol to hydrocarbons using ZSM-5 catalysts, where framework defects governed by components like (5-Chlorofuro[3,2-b]pyridin-2-yl)methanol play a crucial role, showcases the compound's significance in catalysis. Adjusting the synthesis procedure of ZSM-5 by incorporating such defects can significantly affect the activity and deactivation behavior of catalysts in methanol conversion processes (Barbera et al., 2011).
Biocatalysis
- Biocatalytic Synthesis : The biocatalytic synthesis of S-(4-chlorophenyl)-(pyridin-2-yl) methanol, using recombinant Escherichia coli in a liquid-liquid biphasic microreaction system, represents a green and efficient synthetic strategy. This work emphasizes the compound's applicability in developing sustainable and eco-friendly chemical processes (Chen et al., 2021).
Safety and Hazards
This compound is classified as an eye irritant (Eye Irrit. 2) under the GHS classification system . The safety information includes the following hazard statements: H315, H319, H335 . Precautionary measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and providing appropriate exhaust ventilation at places where dust is formed .
properties
IUPAC Name |
(5-chlorofuro[3,2-b]pyridin-2-yl)methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClNO2/c9-8-2-1-7-6(10-8)3-5(4-11)12-7/h1-3,11H,4H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEGRTUBZRMQESQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC2=C1OC(=C2)CO)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.59 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Chlorofuro[3,2-b]pyridin-2-yl)methanol | |
CAS RN |
1347814-95-2 |
Source
|
Record name | {5-chlorofuro[3,2-b]pyridin-2-yl}methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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